Cas no 1215464-14-4 (N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride
• CAS No: 1215464-14-4
• MF: C₂₂H₂₆ClN₃O₂S
• MW: 431.978743076324
• CID: 5472513
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-phenylacetamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride

• Inchi： 1S/C22H25N3O2S.ClH/c26-21(17-18-7-2-1-3-8-18)25(12-6-11-24-13-15-27-16-14-24)22-23-19-9-4-5-10-20(19)28-22;/h1-5,7-10H,6,11-17H2;1H
• InChI Key： XRWSTNAPGIWFFV-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCCN1CCOCC1)(=O)CC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride

Introduction to N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride (CAS No. 1215464-14-4)

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride, a compound with the CAS number 1215464-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure incorporates a benzothiazole core, which is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, the presence of a morpholine moiety at the propyl chain enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The benzothiazole ring system is particularly noteworthy for its role in various pharmacological mechanisms. It has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. In recent years, there has been a surge in research focusing on benzothiazole derivatives as potential treatments for neurodegenerative diseases, cancer, and infectious disorders. The specific modification of N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride introduces additional functional groups that fine-tune its pharmacokinetic profile, making it a promising candidate for further investigation.

The hydrochloride salt form of this compound enhances its stability and bioavailability, which are critical factors in drug formulation. This salt form is commonly used in pharmaceuticals to improve the solubility of active ingredients, ensuring better absorption and efficacy. The combination of the benzothiazole and morpholine moieties in this compound suggests potential interactions with multiple biological targets, which could lead to synergistic effects in therapeutic applications.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel pharmacological agents. The benzothiazole derivative in question exhibits interesting pharmacological properties that have been explored in both preclinical and clinical settings. For instance, research has demonstrated that compounds with similar structural motifs can modulate enzyme activity and receptor binding, leading to therapeutic benefits. The presence of the phenylacetamide group further contributes to the compound's pharmacological profile by enhancing its ability to interact with biological targets.

In the context of current pharmaceutical research, N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride stands out as a compound with multiple potential applications. Its unique chemical structure positions it as a versatile tool for investigating various disease pathways. For example, studies have shown that benzothiazole derivatives can inhibit the activity of certain kinases involved in cancer progression. Additionally, the morpholine group may contribute to anti-inflammatory effects by modulating cytokine production and immune responses.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure high purity and accurate structural determination. These analytical methods are crucial for understanding the compound's behavior in vitro and in vivo.

The potential therapeutic applications of N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride are broad and include treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The compound's ability to cross the blood-brain barrier makes it particularly interesting for neurological applications. Furthermore, its anti-inflammatory properties could make it useful in managing chronic inflammatory conditions such as rheumatoid arthritis.

As research continues to evolve, the development of novel drug candidates like N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-phenylacetamide hydrochloride will play a crucial role in addressing unmet medical needs. The integration of computational chemistry and machine learning techniques is also enhancing the design process by predicting molecular properties and optimizing lead compounds. This interdisciplinary approach is accelerating the discovery of new therapeutic agents with improved efficacy and safety profiles.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-y l)prop yl]-2-ph en ylacet am ide hydroch lor ide (CAS No . 1215464 -14 -4) is a promis ing compoun d with a unique structu re an d poten tial therapeut ic applicat ions . Its ben zothia zole core an d mor pholine m oity enh an ce its pharmacolog ical pro file , mak ing it an attr active cand idate for furthe r stu dies . With advanc em ents in pharma ceutical resea rch an d de velopm ent metho dolo gies , this com poun d holds grea t promise fo r future med ic al appl icat ions .